Cas no 99473-73-1 ((2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid)

(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid structure
99473-73-1 structure
Product Name:(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid
CAS No:99473-73-1
MF:C8H15NO4S
MW:221.27400135994
MDL:MFCD32874897
CID:809966
PubChem ID:21120840
Update Time:2025-04-19

(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Methionine,N-(1-carboxyethyl)-
    • N(2)-(1-carboxyethyl)methionine
    • (2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid
    • L-Methionine, N-(1-carboxyethyl)-
    • NCEM
    • (2R)-2-(1-carboxyethylamino)-4-methylsulfanylbutanoic acid
    • 99473-73-1
    • DTXSID40912693
    • N-(1-Carboxyethyl)methionine
    • MDL: MFCD32874897
    • Inchi: 1S/C8H15NO4S/c1-5(7(10)11)9-6(8(12)13)3-4-14-2/h5-6,9H,3-4H2,1-2H3,(H,10,11)(H,12,13)/t5?,6-/m1/s1
    • InChI Key: FBAHJDMPCMAQDG-PRJDIBJQSA-N
    • SMILES: S(C)CC[C@H](C(=O)O)NC(C(=O)O)C

Computed Properties

  • Exact Mass: 221.072
  • Monoisotopic Mass: 221.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.276
  • Boiling Point: 438.1°Cat760mmHg
  • Flash Point: 218.7°C
  • Refractive Index: 1.532

(2S)-2-(1-carboxyethyl)amino-4-(methylsulfanyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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99473-73-1 95.0%
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Enamine
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Enamine
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Enamine
EN300-27151236-5.0g
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Enamine
EN300-27151236-10.0g
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Enamine
EN300-27151236-1g
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